7-(benzyloxy)-3-(2-chlorophenyl)-2,8-dimethyl-4H-chromen-4-one

• IUPAC Name: 3-(2-chlorophenyl)-2,8-dimethyl-7-phenylmethoxychromen-4-one
• InChI: InChI=1S/C24H19ClO3/c1-15-21(27-14-17-8-4-3-5-9-17)13-12-19-23(26)22(16(2)28-24(15)19)18-10-6-7-11-20(18)25/h3-13H,14H2,1-2H3
• InChI Key: RWGUZIUHLBPFNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=C(C2=O)C3=CC=CC=C3Cl)C)OCC4=CC=CC=C4
• Molecular Formula: C24H19ClO3
• Molecular Weight: 390.9 g/mol

Description

The compound “7-(benzyloxy)-3-(2-chlorophenyl)-2,8-dimethyl-4H-chromen-4-one” is a derivative of chromen-4-one, which is a class of compounds known as coumarins. Coumarins are aromatic compounds often used in perfumes and as chemical precursors. They also have some biological activity, including anti-inflammatory, anti-HIV, and anti-tumor effects.

Molecular Structure Analysis

The molecular structure of this compound would include a chromen-4-one core, with a benzyloxy group at the 7-position, a 2-chlorophenyl group at the 3-position, and methyl groups at the 2 and 8 positions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, chromen-4-one derivatives are known to undergo a variety of chemical reactions, including halogenation, nitration, and various types of condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic chromen-4-one core and the various substituents would likely make this compound relatively stable and moderately polar.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is being used. For example, some chromen-4-one derivatives are known to inhibit certain enzymes, while others may interact with various cellular structures or processes.

Safety and Hazards

As with any chemical compound, handling “7-(benzyloxy)-3-(2-chlorophenyl)-2,8-dimethyl-4H-chromen-4-one” would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard safety procedures when handling chemical substances.

Future Directions

The study of chromen-4-one derivatives is an active area of research, given their diverse biological activities. Future research could explore the potential uses of this compound in various applications, such as medicinal chemistry, materials science, and others.